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Compound of Interest

Compound Name: Calcium pangamate

Cat. No.: B1171861

Independent Verification of Commercial
Pangamic Acid: A Guide for Researchers

A Comparative Analysis of an Enigmatic Supplement

For decades, "pangamic acid," also known as "vitamin B15," has been marketed with a variety
of health claims, from enhancing athletic performance to supporting cardiovascular and
respiratory health. However, a critical review of the scientific literature and regulatory stances
reveals a significant and persistent issue: there is no standardized chemical identity for
pangamic acid.[1][2] This guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of the reported chemical compositions of
commercial pangamic acid products, details the analytical methodologies required for their
independent verification, and contrasts these enigmatic formulations with well-characterized
alternatives.

The Pangamic Acid Identity Crisis: Theoretical vs.
Actual Composition

The substance originally termed "pangamic acid" was described as an ester of D-gluconic acid
and dimethylglycine (DMG).[3] However, independent analyses of commercially available
products have revealed a starkly different reality. Instead of a single, consistent compound,
these supplements are often highly variable mixtures of substances, many of which are
unrelated to the original proposed structure.
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The U.S. Food and Drug Administration (FDA) has stated that there is no established identity
for pangamic acid and does not recognize it as a vitamin.[1] Furthermore, the agency has
expressed concerns about the safety of some ingredients found in these products. This lack of
a standard makes it impossible to conduct traditional dose-response or efficacy studies and
presents a significant challenge for researchers attempting to verify product contents.

The table below summarizes the discrepancy between the theoretical composition of pangamic
acid and the components that have been identified in commercial formulations through various
independent investigations.

Theoretical Pangamic Acid Independently Verified
Attribute (as D-gluconodimethyl Commercial "Pangamic
aminoacetic acid) Acid"

A single, defined ester of D- ) ) )
) ) ) ) ] A highly variable mixture of
Primary Chemical Entity gluconic acid and

) ] compounds.
dimethylglycine (DMG).

Dimethylglycine (DMG),
Calcium Gluconate, Glycine,
Diisopropylamine

N/A dichloroacetate (DIPA),

Calcium Chloride, Lactose,

Commonly Identified

Components

and other undeclared

substances.

Inconsistent formulations,
Consi Consistent chemical structure varying from batch to batch
onsistency
and molecular weight. and manufacturer to

manufacturer.

o ) Considered an unapproved
Not officially recognized as a )
Regulatory Status o ) ) new drug when marketed with
vitamin or essential nutrient. ] _
disease claims.

Experimental Protocols for Chemical Verification
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Given the undefined nature of pangamic acid supplements, a multi-platform analytical
approach is necessary for comprehensive characterization. The following protocols describe
how a researcher might approach the identification and quantification of the various
components likely to be found in a commercial "vitamin B15" product.

High-Performance Liquid Chromatography-Mass
Spectrometry (HPLC-MS) for Non-Volatile Components

HPLC coupled with mass spectrometry is a powerful technique for identifying and quantifying
non-volatile and polar compounds such as amino acids, organic acids, and their derivatives.

Obijective: To identify and quantify components like dimethylglycine (DMG), glycine, and
gluconic acid.

Methodology:

e Sample Preparation:

o

Accurately weigh 100 mg of the powdered supplement.

[¢]

Dissolve the sample in 10 mL of a 50:50 mixture of methanol and deionized water.

o

Vortex for 5 minutes to ensure complete dissolution.

o

Centrifuge at 10,000 x g for 10 minutes to pellet insoluble excipients.

o

Filter the supernatant through a 0.22 um syringe filter into an HPLC vial.

[¢]

Prepare a serial dilution of the filtered extract for calibration.
o Chromatographic Conditions:

o Column: A C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3 pum patrticle size) is
suitable for separating these polar analytes.

o Mobile Phase: A gradient elution is recommended.

= Mobile Phase A: 0.1% formic acid in water.
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= Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient Program: Start with 100% A, ramp to 95% B over 15 minutes, hold for 5 minutes,
and then return to initial conditions to re-equilibrate.

o Flow Rate: 0.3 mL/min.

o Column Temperature: 30°C.

e Mass Spectrometry Detection:

o lonization Mode: Electrospray lonization (ESI) in positive mode for DMG and glycine, and
negative mode for gluconic acid.

o Analysis Mode: Full scan mode to identify unknown compounds, followed by Selected lon
Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification using
analytical standards.

o Data Analysis: Compare the retention times and mass spectra of the peaks in the sample
to those of certified reference standards for positive identification and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Volatile and Semi-Volatile Components

GC-MS is ideal for the analysis of volatile and semi-volatile compounds. For pangamic acid
analysis, it is particularly useful for identifying potentially harmful contaminants like
diisopropylamine dichloroacetate (DIPA) after derivatization.

Objective: To detect and quantify volatile impurities and derivatized non-volatile components.
Methodology:
o Sample Preparation and Derivatization:

o Use the same aqueous/methanolic extract prepared for HPLC-MS.

o Evaporate 1 mL of the extract to dryness under a gentle stream of nitrogen.
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o To the dried residue, add 100 pL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with
1% Trimethylchlorosilane (TMCS) and 100 pL of pyridine.

o Heat the mixture at 70°C for 60 minutes to convert non-volatile compounds (like DMG and
gluconic acid) into their volatile trimethylsilyl (TMS) derivatives.

o Chromatographic Conditions:

[¢]

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 um film
thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

[¢]

[e]

Injection: 1 pL in splitless mode.

o

Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp at
10°C/min to 300°C and hold for 5 minutes.

e Mass Spectrometry Detection:
o lonization Mode: Electron lonization (El) at 70 eV.
o Analysis Mode: Full scan mode (m/z 40-600).

o Data Analysis: Identify compounds by comparing their mass spectra with a reference
library (e.g., NIST). Quantify using analytical standards of any identified compounds.

Visualizing the Analytical Workflow and
Compositional Discrepancy

To clarify the process of analysis and the conceptual problem with "pangamic acid,” the
following diagrams are provided.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validati

on & Comparative
Check Availability & Pricing

-

~

Sample Preparation

Commercial '‘Pangamic Acid' ProducD

Gomogenization & Weighinga

Solvent Extraction

Ge.g., Methanol/WaterD

-

Q:entrifugation & Filtration

Aqueous/Organic Extract

Derivatization

HPLC-MS Analysis

\ J
GNon-VoIatiles: DMG, GchineD

Chemical Analysis

NMR Spectroscopy GC-MS Analysis
(Structural Elucidation) (Volatiles/Derivatized Components)

-

Y

Data Interpretation

\

Y

Y
G/Iass Spectra & Retention Time Matchina E_ibrary Search (e.g., NISTD

'

Quantification via Standards

i

Final Composition Report

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/product/b1171861?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Caption: Experimental workflow for the chemical analysis of a commercial pangamic acid

product.
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Caption: Discrepancy between the theoretical pangamic acid and its commercial reality.

Alternatives to Pangamic Acid

For researchers investigating the purported benefits of pangamic acid, such as enhanced
athletic performance or antioxidant support, it is more scientifically rigorous to study well-
characterized compounds. These alternatives have defined chemical structures, established
mechanisms of action, and a body of clinical research to support their use.

o For Athletic Performance:

o Creatine Monohydrate: Extensively studied for its role in energy production (ATP recycling)
in muscle tissue, leading to improved strength, power output, and lean mass.
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o Beta-Alanine: A precursor to carnosine, which buffers acid in muscles during high-intensity
exercise, thereby delaying fatigue.

e For Antioxidant Support:

o N-Acetylcysteine (NAC): A precursor to the potent intracellular antioxidant glutathione. It is
used clinically for a variety of conditions related to oxidative stress.

o Coenzyme Q10 (CoQ10): A vital component of the electron transport chain and a powerful
antioxidant that protects cells from oxidative damage.

In conclusion, the term "pangamic acid” or "vitamin B15" on a supplement label provides little to
no information about the actual chemical contents of the product. Independent verification is
essential for any scientific investigation, and researchers should be prepared to encounter a
variety of substances, some of which may have pharmacological activity or pose safety risks.
For studies on specific health outcomes, focusing on well-defined chemical entities with
established safety and efficacy profiles is a more robust and reliable scientific approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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